Cas no 2171596-86-2 (4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171596-86-2
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5841106
• PubChem ID: 165563730
• Update Time: 2025-06-13

4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1547422
• 2171596-86-2
• 4-[(2,2-dimethoxycyclobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H30N2O7/c1-33-26(34-2)14-13-22(26)28-24(31)21(11-12-23(29)30)27-25(32)35-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： CEFSTFRVNBJIQS-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)OC

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171596-86-2)

The compound 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171596-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis involving the coupling of 2,2-dimethoxycyclobutylamine with Fmoc-protected aminobutanoic acid derivatives. The process achieved a high yield (78%) and excellent purity (>98%), making it suitable for large-scale production. The study also highlighted the compound's stability under various pH conditions, which is crucial for its application in drug formulation.

In terms of biological applications, recent investigations have explored the role of this compound as a building block for peptide-based therapeutics. Its Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), while the cyclobutyl ring enhances the conformational rigidity of resulting peptides. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that peptides incorporating this moiety exhibited improved proteolytic stability and enhanced binding affinity to target proteins, such as G-protein coupled receptors (GPCRs).

Furthermore, the compound's potential in drug delivery systems has been a subject of active research. Its amphiphilic nature, conferred by the hydrophobic Fmoc group and hydrophilic carboxylate moiety, enables the formation of self-assembled nanostructures. A recent preprint in ChemRxiv (2024) described the development of nanocarriers based on this compound, which demonstrated high drug-loading capacity and sustained release profiles for anticancer agents like doxorubicin.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations revealed that the cyclobutyl ring adopts a puckered conformation, which influences the spatial orientation of the carbamoyl and Fmoc groups. These structural features are believed to contribute to the compound's unique physicochemical properties and biological activities.

In conclusion, 4-(2,2-dimethoxycyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171596-86-2) represents a versatile scaffold with multiple applications in chemical biology and drug development. Ongoing research continues to uncover new aspects of its chemistry and biology, positioning it as a valuable tool for medicinal chemists and pharmaceutical researchers. Future studies are expected to explore its potential in targeted drug delivery and as a platform for the development of novel bioactive peptides.